Cas no 1002430-32-1 (2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide)

• Product Name: 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• CAS No: 1002430-32-1
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5470248
• Update Time: 2025-11-01

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyrimidineacetamide, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-N-phenyl-4-propyl-
• 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide

• Inchi： 1S/C20H23N5O2/c1-4-8-17-12-19(27)24(13-18(26)21-16-9-6-5-7-10-16)20(22-17)25-15(3)11-14(2)23-25/h5-7,9-12H,4,8,13H2,1-3H3,(H,21,26)
• InChI Key： YRBOOZFOBKSZLB-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=CC(C)=N2)N(CC(NC2=CC=CC=C2)=O)C(=O)C=C(CCC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide (CAS No. 1002430-32-1): An Overview of a Promising Compound in Medicinal Chemistry

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide (CAS No. 1002430-32-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The molecular structure of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide is characterized by a pyrimidine ring fused with a pyrazole moiety, along with an acetamide group attached to a phenyl ring. This combination of functional groups imparts the compound with a high degree of chemical stability and biological activity. The presence of the propyl substituent on the pyrimidine ring further enhances its lipophilicity, which is crucial for its cellular uptake and bioavailability.

Recent studies have highlighted the potential of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide as an anti-inflammatory agent. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide has also demonstrated promising anti-cancer activity. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying its anti-cancer activity is multifaceted and may involve the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.

The therapeutic potential of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-o xo -4-prop yl - 1 , 6 - dihydrop yrim idin - 1 - yl ] - N - phen ylac et amide has been further validated by in vivo studies. Animal models have shown that this compound can effectively reduce tumor growth and improve survival rates in mice with xenograft tumors. These findings suggest that 2-[2-(3,5-dimethyl-H-pyrazol-- yl)-6-o xo -4-prop yl - 1 , 6 - dihydrop yrim idin - 1 - yl ] - N - phen ylac et amide may have significant clinical applications in the treatment of inflammatory diseases and cancer.

The safety profile of 2-[2-(3,5-dimethyl-H-pyrazol-- yl)-6-o xo -4-prop yl - 1 , 6 - dihydrop yrim idin - 1 - yl ] - N - phen ylac et amide has also been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, more extensive safety studies are needed to fully assess its long-term effects and potential side effects.

In conclusion, 2-[2-(3,5-dimethyl-H-pyrazol-- yl)-6-o xo -4-prop yl - 1 , 6 - dihydrop yrim idin - 1 - yl ] - N - phen ylac et amide (CAS No. 1002430-- ) represents a promising compound in medicinal chemistry with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing the field of medicinal chemistry.